Cas no 161282-57-1 (Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate)

• Product Name: Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate
• CAS No: 161282-57-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD03086220
• CID: 65591
• PubChem ID: 5057005
• Update Time: 2025-04-18

Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-formyl-1H-pyrrole-1-carboxylate
• 2-Formylpyrrole-1-carboxylic acid tert-butyl ester
• N-(1,1-Dimethylethoxycarbonyl)pyrrole-2-carboxaldehyde
• 1-Boc-pyrrole-2-carboxaldehyde
• N-Boc-pyrrole-2-carboxaldehyde
• tert-butyl 2-formylpyrrole-1-carboxylate
• 1-(tert-butoxycarbonyl)-1H-pyrrole-2-carbaldehyde
• 1-tert-butoxycarbonylpyrrole-2-carboxaldehyde
• N-Boc-pyrrole-2-carbaldehyde
• N-tert-Butyloxycarbonylpyrrole-2-carboxaldehyde
• 3-tert-butyl-2-forMyl-1H-pyrrole-1-carboxylate
• 1H-Pyrrole-1-carboxylic acid, 2-forMyl-, 1,1-diMethylethyl ester
• 1-Boc-pyrrole-2-carboxaldehyde, 98%
• 2-Formyl-pyrrole-1-carboxylic acid tert-butyl ester
• NSHLHMBABZKJHP-UHFFFAOYSA-N
• SB12045
• AM1003
• t-butyl 2-formyl-1h-pyrrole-1-carboxylate
• 1-Boc-1H-pyrrole-2-carbaldehyde
• AS-50443
• N-Boc-pyrrole-2-carboxaldehyde, 97%
• SY162929
• P10245
• J-009807
• 161282-57-1
• Tert-butyl2-formyl-1H-pyrrole-1-carboxylate
• FT-0645874
• AKOS005215825
• Z1255450693
• EN300-181987
• SCHEMBL1960653
• CS-0054074
• N-(dimethylethoxycarbonyl)pyrrole-2-carboxaldehyde
• 1-(t-butoxycarbonyl)pyrrole-2-carbaldehyde
• MFCD03086220
• DTXSID30407861
• AM100323
• DB-000582
• Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate

• MDL： MFCD03086220
• Inchi： 1S/C10H13NO3/c1-10(2,3)14-9(13)11-6-4-5-8(11)7-12/h4-7H,1-3H3
• InChI Key： NSHLHMBABZKJHP-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC=C1C=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 195.09000
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.3
• XLogP3: 1.7

Experimental Properties

• Density: 1.08
• Melting Point: 49-53 °C
• Boiling Point: 292 ºC
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: 1.502
• PSA: 48.30000
• LogP: 2.08380
• Sensitiveness: Air Sensitive

Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C